4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid

• IUPAC Name: 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid
• InChI: InChI=1S/C14H13Cl2NO4/c15-10-3-1-2-9(13(10)16)4-5-12(18)17-6-7-21-11(8-17)14(19)20/h1-5,11H,6-8H2,(H,19,20)/b5-4+
• InChI Key: NLWMXAOEFMEPPY-SNAWJCMRSA-N
• Canonical SMILES: C1COC(CN1C(=O)C=CC2=C(C(=CC=C2)Cl)Cl)C(=O)O
• Isomeric SMILES: C1COC(CN1C(=O)/C=C/C2=C(C(=CC=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H13Cl2NO4
• Molecular Weight: 330.2 g/mol

Description

4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid, also known as DCM, is a synthetic compound that has been widely used in scientific research. This molecule has a unique structure that makes it suitable for various applications in the field of chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid is not fully understood, but it is believed to bind to hydrophobic regions of proteins and nucleic acids. This binding can induce conformational changes in the target molecule, leading to changes in its function. 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid has also been shown to have a phototoxic effect on cells, which may be related to its ability to generate reactive oxygen species.
Biochemical and Physiological Effects
4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid can inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase. 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid has also been shown to have antitumor activity in various cancer cell lines. In vivo studies have demonstrated that 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid is its ability to bind to hydrophobic regions of proteins and nucleic acids, making it a useful tool for studying these molecules. 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid is also relatively easy to synthesize and purify, making it readily available for use in laboratory experiments. However, one of the limitations of 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid is its phototoxicity, which can limit its use in certain experiments. Additionally, 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid has been shown to have cytotoxic effects at high concentrations, which may limit its use in cell-based assays.

Future Directions

There are several future directions for research on 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid. One area of research is the development of new derivatives of 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid that have improved properties such as reduced phototoxicity and increased selectivity for specific targets. Another area of research is the use of 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid as a tool for drug discovery, particularly for the discovery of new drugs that target membrane proteins. Finally, 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid may also have potential applications in the field of nanotechnology, where it could be used as a building block for the synthesis of new materials.
Conclusion
In conclusion, 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid is a synthetic compound that has a unique structure that makes it useful for various applications in scientific research. 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid has been widely used as a fluorescence probe and has been shown to have a variety of biochemical and physiological effects. While 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid has some limitations, it remains a valuable tool for studying biological processes and has potential applications in drug discovery and nanotechnology.

Synthesis Methods

The synthesis method of 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid involves the reaction of morpholine-2-carboxylic acid with 2,3-dichloroacryloyl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is purified by recrystallization. The yield of this reaction is approximately 60-70%, and the purity of the product can be determined by NMR spectroscopy.

Scientific Research Applications

4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid has been widely used in scientific research as a tool to study various biological processes. One of the main applications of 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid is its use as a fluorescence probe. 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid has a unique structure that allows it to bind to proteins and nucleic acids, making it useful for studying protein-protein interactions and DNA-protein interactions. 4-[(E)-3-(2,3-dichlorophenyl)prop-2-enoyl]morpholine-2-carboxylic acid has also been used to study the structure and function of membrane proteins, which are important targets for drug discovery.